N-(2,6-difluorobenzyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C21H24F2N2O4S/c1-29-16-8-10-17(11-9-16)30(27,28)25-12-3-2-5-15(25)13-21(26)24-14-18-19(22)6-4-7-20(18)23/h4,6-11,15H,2-3,5,12-14H2,1H3,(H,24,26)
• InChI Key: LRWSASRIGBJFRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C21H24F2N2O4S
• Molecular Weight: 438.5 g/mol

Description

N-(2,6-difluorobenzyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide, commonly known as DFB, is a chemical compound that has been used in scientific research for its potential therapeutic properties. DFB is a piperidine-based compound that has been synthesized through various methods and has shown promising results in preclinical studies. In

Scientific Research Applications

Synthesis Techniques and Molecular Docking

Research into compounds structurally related to N-(2,6-difluorobenzyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide has focused on innovative synthesis methods and their potential biological activities. For instance, studies have detailed conventional versus microwave-assisted synthesis techniques, showcasing the efficiency and effectiveness of different methods in producing such compounds. Molecular docking studies have also been conducted to assess the inhibition potential against various enzymes, indicating the compounds' potential for therapeutic use due to their enzyme inhibitory activities (Virk et al., 2018).

Antimicrobial and Enzyme Inhibitory Activities

Further research into acetamide derivatives bearing similarities to the specified compound has shown promising antibacterial and enzyme inhibitory properties. These studies have synthesized new derivatives and evaluated their potential against various bacterial strains and enzymes. The findings suggest that these compounds could serve as a basis for developing new antibacterial agents or enzyme inhibitors, with specific derivatives displaying significant activity against certain bacterial strains and enzymes (Iqbal et al., 2017; Nafeesa et al., 2017).

Antithrombotic Properties

A distinct application of compounds structurally related to N-(2,6-difluorobenzyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide includes the investigation into their antithrombotic properties. SSR182289A, a novel thrombin inhibitor with a similar complex structure, demonstrated potent oral antithrombotic properties in various animal models, suggesting the potential of these compounds in treating thrombosis (Lorrain et al., 2003).

Synthesis and Biological Evaluation

Other research efforts have focused on the synthesis and biological evaluation of related compounds, investigating their potential as inhibitors of specific enzymes linked to various diseases. This includes exploring the synthesis of new biologically active derivatives and their pharmacological evaluation, which could lead to the development of novel therapeutic agents (Khalid et al., 2014).